Cas no 2580243-78-1 (2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.4heptan-7-yl)oxyacetic acid)

• Product Name: 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.4heptan-7-yl)oxyacetic acid
• CAS No: 2580243-78-1
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• CID: 5661997
• PubChem ID: 165889735
• Update Time: 2025-07-16

2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.4heptan-7-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27702644
• 2-[(5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[2.4]heptan-7-yl)oxy]acetic acid
• 2580243-78-1
• 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.4heptan-7-yl)oxyacetic acid

• Inchi： 1S/C23H23NO5/c25-21(26)13-28-20-11-24(14-23(20)9-10-23)22(27)29-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,25,26)
• InChI Key： ONTGWDIHNOMHOL-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CC2

Computed Properties

• Exact Mass: 393.15762283g/mol
• Monoisotopic Mass: 393.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.4heptan-7-yl)oxyacetic acid

Comprehensive Overview of 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.4]heptan-7-yl)oxyacetic acid (CAS No. 2580243-78-1)

The compound 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.4]heptan-7-yl)oxyacetic acid (CAS No. 2580243-78-1) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its intricate structure, featuring a spirocyclic framework and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug discovery. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains.

In recent years, the demand for Fmoc-protected compounds has surged due to their critical role in the development of therapeutic peptides and biologics. Researchers and pharmaceutical companies are increasingly focusing on peptide-based drugs, which offer high specificity and reduced side effects compared to traditional small-molecule therapeutics. This trend aligns with the growing interest in personalized medicine and targeted drug delivery systems, where 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.4]heptan-7-yl)oxyacetic acid can play a pivotal role as a building block.

The spirocyclic architecture of this compound adds another layer of complexity and utility. Spirocycles are known for their three-dimensional rigidity, which can enhance the binding affinity and metabolic stability of drug candidates. This property is particularly valuable in the design of GPCR-targeted drugs and enzyme inhibitors, where conformational flexibility often leads to off-target effects. As such, 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.4]heptan-7-yl)oxyacetic acid is a subject of intense study in medicinal chemistry.

Another area where this compound finds application is in the field of bioconjugation. The oxyacetic acid moiety provides a handle for further functionalization, enabling the attachment of fluorescent tags, affinity labels, or other bioactive molecules. This versatility is crucial for proteomics research and diagnostic assay development, where precise labeling of biomolecules is essential. The compound's compatibility with aqueous and organic solvents further broadens its utility in diverse experimental setups.

From a synthetic perspective, the preparation of 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.4]heptan-7-yl)oxyacetic acid involves multi-step organic transformations, including Fmoc protection, spirocyclization, and carboxylic acid activation. These processes require meticulous optimization to ensure high yield and purity, which are critical for downstream applications. Advances in flow chemistry and catalytic methods have streamlined the production of such complex intermediates, making them more accessible to researchers.

In conclusion, 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.4]heptan-7-yl)oxyacetic acid (CAS No. 2580243-78-1) is a multifaceted compound with broad applications in peptide synthesis, drug discovery, and bioconjugation. Its unique structural features and functional groups make it indispensable in cutting-edge research, particularly in the context of therapeutic peptides and targeted drug design. As the pharmaceutical industry continues to evolve, the importance of such specialized intermediates is expected to grow exponentially.